Cas no 72677-92-0 (6-Methoxy-5-nitroisoquinoline)

• Product Name: 6-Methoxy-5-nitroisoquinoline
• CAS No: 72677-92-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 550001
• PubChem ID: 4133413
• Update Time: 2025-04-19

6-Methoxy-5-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,6-methoxy-5-nitro-
• 6-Methoxy-5-nitroisoquinoline
• 6-Methoxy-5-nitroiso
• 6-Methoxy-5-nitro-isochinolin
• 6-methoxy-5-nitro-isoquinoline
• Isoquinoline,6-methoxy-5-nitro
• AKOS030240441
• SCHEMBL3609606
• DTXSID90399713
• FT-0671293
• 72677-92-0

• Inchi： 1S/C10H8N2O3/c1-15-9-3-2-7-6-11-5-4-8(7)10(9)12(13)14/h2-6H,1H3
• InChI Key： NDSGVVYXJOCEOX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=NC=CC=2C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Melting Point: 148-150°C
• PSA: 67.94000
• LogP: 2.67480